Cas no 69790-33-6 (1-C,3-C,5-C-Tris(3-methyl-2-butenyl)-scyllo-inositol)
69790-33-6 structure
Product Name:1-C,3-C,5-C-Tris(3-methyl-2-butenyl)-scyllo-inositol
CAS No:69790-33-6
MF:C21H36O6
MW:384.506947517395
CID:518937
Update Time:2024-03-01
1-C,3-C,5-C-Tris(3-methyl-2-butenyl)-scyllo-inositol Chemical and Physical Properties
Names and Identifiers
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- scyllo-Inositol,1,3,5-tris-C-(3-methyl-2-butenyl)- (9CI)
- Muellitol
- 1-C,3-C,5-C-Tris(3-methyl-2-butenyl)-scyllo-inositol
- CID 101324822
- scyllo-Inositol, 1,3,5-tris-C-(3-methyl-2-butenyl)- (9CI)
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- Inchi: 1S/C21H36O6/c1-13(2)7-10-19(25)16(22)20(26,11-8-14(3)4)18(24)21(27,17(19)23)12-9-15(5)6/h7-9,16-18,22-27H,10-12H2,1-6H3
- InChI Key: GASLMESBWZWBPN-UHFFFAOYSA-N
- SMILES: OC1(C/C=C(\C)/C)C(C(C/C=C(\C)/C)(C(C(C/C=C(\C)/C)(C1O)O)O)O)O
Computed Properties
- Exact Mass: 384.251
- Monoisotopic Mass: 384.251
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121
1-C,3-C,5-C-Tris(3-methyl-2-butenyl)-scyllo-inositol Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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